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Compound of Interest

Compound Name: Ethyl 4-acetylbenzoate

Cat. No.: B126464 Get Quote

This technical guide provides a comprehensive overview of ethyl 4-acetylbenzoate, a key

organic compound utilized in various research and development applications. This document

details its chemical identity, physicochemical properties, and a standard protocol for its

synthesis, tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Structure
Ethyl 4-acetylbenzoate is an aromatic compound containing both an ester and a ketone

functional group. These features make it a versatile intermediate in organic synthesis.

IUPAC Name: ethyl 4-acetylbenzoate[1]

Synonyms: 4-Acetylbenzoic acid ethyl ester, 4-Ethoxycarbonylacetophenone, Ethyl p-

acetylbenzoate[2][3][4][5]

CAS Number: 38430-55-6[2][3][6]

Molecular Formula: C₁₁H₁₂O₃[2][3][5]

Molecular Weight: 192.21 g/mol [3][5]

The chemical structure of ethyl 4-acetylbenzoate consists of a benzene ring substituted with

an ethyl ester group and an acetyl group at the para (1,4) positions.

Chemical Structure:
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Physicochemical Properties
A summary of the key physicochemical properties of ethyl 4-acetylbenzoate is presented in

the table below. This data is essential for its handling, application in reactions, and purification.

Property Value Reference

Appearance
White to beige crystalline

powder
[2][3]

Melting Point 55-57 °C [2][3][7]

Boiling Point 310 °C at 760 mmHg [2][3][7]

Density 1.096 g/cm³ [2][7]

Flash Point 135.8 °C [2][7]

Refractive Index 1.512 [2][7]

Solubility
Slightly soluble in Chloroform

and Ethyl Acetate
[2][3]

Vapor Pressure 0.000617 mmHg at 25°C [2][7]

Experimental Protocol: Synthesis of Ethyl 4-
acetylbenzoate
The following protocol describes the synthesis of ethyl 4-acetylbenzoate via the Fischer

esterification of 4-acetylbenzoic acid with ethanol, using sulfuric acid as a catalyst.[8]

Materials:

4-acetylbenzoic acid

Ethanol

Concentrated Sulfuric Acid (H₂SO₄)

Ethyl acetate
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Saturated brine solution

Anhydrous Sodium Sulfate (Na₂SO₄)

Petroleum ether

Procedure:

To a solution of 4-acetylbenzoic acid (1000 g, 6.1 mol) in ethanol (2 L), slowly add

concentrated H₂SO₄ (10 mL) at 0 °C.

Reflux the mixture at 80 °C for 3 hours.

Remove the solvent under vacuum.

Extract the residue with ethyl acetate.

Wash the organic layer with saturated brine.

Dry the organic layer over anhydrous Na₂SO₄.

Filter the mixture and concentrate the filtrate.

Purify the residue by chromatography using a mixture of petroleum ether and ethyl acetate

(10:1) to yield ethyl 4-acetylbenzoate as a white solid.[9]

Spectroscopic Data
¹H NMR spectroscopy is a critical analytical technique for the structural confirmation of ethyl 4-
acetylbenzoate.

¹H NMR (CDCl₃, 600 MHz) δ: 8.11 (d, J = 7.6 Hz, 2H), 7.99 (d, J = 7.7 Hz, 2H), 4.39 (q, J =

7.0 Hz, 2H), 2.63 (s, 3H), 1.40 (t, J = 7.1 Hz, 3H).[9]

Mass Spectrum (ESI, m/z): 193.1 [M+H]⁺.[9]

Visualization of the Synthetic Workflow
The following diagram illustrates the key steps in the synthesis of ethyl 4-acetylbenzoate.
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Reactants
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Caption: Workflow for the synthesis of ethyl 4-acetylbenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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